Cas no 2172572-69-7 (tert-butyl N-4-(1-methyl-1H-pyrazol-3-yl)piperidin-4-ylcarbamate)

• Product Name: tert-butyl N-4-(1-methyl-1H-pyrazol-3-yl)piperidin-4-ylcarbamate
• CAS No: 2172572-69-7
• MF: C₁₄H₂₄N₄O₂
• MW: 280.365962982178
• CID: 6570697
• PubChem ID: 165603793
• Update Time: 2025-08-05

tert-butyl N-4-(1-methyl-1H-pyrazol-3-yl)piperidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(1-methyl-1H-pyrazol-3-yl)piperidin-4-ylcarbamate
• tert-butyl N-[4-(1-methyl-1H-pyrazol-3-yl)piperidin-4-yl]carbamate
• 2172572-69-7
• EN300-1626689

• Inchi： 1S/C14H24N4O2/c1-13(2,3)20-12(19)16-14(6-8-15-9-7-14)11-5-10-18(4)17-11/h5,10,15H,6-9H2,1-4H3,(H,16,19)
• InChI Key： PSDZEPQBTMTLMS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C2C=CN(C)N=2)CCNCC1)=O

Computed Properties

• Exact Mass: 280.18992602g/mol
• Monoisotopic Mass: 280.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.2Ų

Additional information on tert-butyl N-4-(1-methyl-1H-pyrazol-3-yl)piperidin-4-ylcarbamate

Introduction to Tert-butyl N-4-(1-methyl-1H-pyrazol-3-yl)piperidin-4-ylcarbamate (CAS No. 2172572-69-7)

Tert-butyl N-4-(1-methyl-1H-pyrazol-3-yl)piperidin-4-ylcarbamate, with the CAS number 2172572-69-7, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly its tert-butyl and N-4-(1-methyl-1H-pyrazol-3-yl)piperidin-4-yl substituents, contribute to its unique chemical and pharmacological properties.

The synthesis of Tert-butyl N-4-(1-methyl-1H-pyrazol-3-yl)piperidin-4-ylcarbamate involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The incorporation of the pyrazole moiety into the piperidine ring enhances the compound's potential for interacting with biological targets. This structural motif is known for its ability to modulate various biological pathways, making it a valuable scaffold for drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target complex diseases. Tert-butyl N-4-(1-methyl-1H-pyrazol-3-yl)piperidin-4-ylcarbamate has been explored as a potential lead compound in several preclinical studies. Its ability to interact with specific enzymes and receptors has been investigated, revealing its potential as an anti-inflammatory agent, an antimicrobial agent, and even as a candidate for treating neurological disorders.

The pharmacokinetic properties of this compound are also of great interest. Studies have shown that the tert-butyl group enhances the lipophilicity of the molecule, which can improve its absorption and distribution within the body. Additionally, the presence of the pyrazole ring contributes to its metabolic stability, allowing for prolonged half-life and increased bioavailability. These characteristics make Tert-butyl N-4-(1-methyl-1H-pyrazol-3-yl)piperidin-4-ylcarbamate an attractive candidate for further development into a therapeutic drug.

One of the most exciting aspects of Tert-butyl N-4-(1-methyl-1H-pyrazol-3-yl)piperidin-4-yIcarbamate is its potential in combination therapy. The compound's multifaceted biological activities suggest that it could be used in conjunction with other drugs to achieve synergistic effects. This approach is particularly relevant in the treatment of multidrug-resistant infections and chronic diseases where single-agent therapy often falls short.

The latest research on Tert-butyl N-(1-methyl-IH-pyrazol-S-yI)piperidin-d yIcarbamate has also explored its role in modulating immune responses. The compound has been found to interact with various immune cells and cytokines, suggesting its potential as an immunomodulatory agent. This finding is particularly significant given the increasing recognition of immune dysregulation in various diseases, including autoimmune disorders and cancer.

In conclusion, Tert-butyl N-(I-methyl-IH-pyrazol-S-yI)piperidin-d yIcarbamate (CAS No. 2172572 69 7) is a compound with remarkable potential in pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging medical conditions faced today.